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Compound of Interest

Compound Name: 1-(4-Chlorobenzhydryl)piperazine

Cat. No.: B1148006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-(4-
Chlorobenzhydryl)piperazine, with a core focus on its melting point. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in drug development and chemical synthesis.

Core Physical Properties
1-(4-Chlorobenzhydryl)piperazine, a key intermediate in the synthesis of various

pharmaceutical compounds, is typically a white to off-white or light-yellow crystalline powder. It

is sparingly soluble in water but demonstrates greater solubility in organic solvents such as

ethanol, methanol, and dichloromethane.[1][2] The compound is generally stable under normal

storage conditions, though it may degrade upon exposure to light, moisture, or extreme

temperatures.[1]

Quantitative Physical Data
The physical properties of 1-(4-Chlorobenzhydryl)piperazine are summarized in the table

below. It is important to note the variability in the reported melting points, which can be

attributed to factors such as the purity of the sample and the specific experimental conditions

used for determination.[1]
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Physical Property Value Source(s)

Melting Point 63-65 °C [3][4][5]

65-70 °C [3][6][7][8]

65-75 °C [9][10]

69-72 °C [11]

72.0 to 76.0 °C [12]

75 °C [12]

130-135 °C [1]

154-157 °C [2]

Boiling Point 178-180 °C at 0.5 mmHg [3][7][9]

180 °C at 0.8 mmHg [12]

178-180 °C at 0.7 hPa [6]

Molecular Formula C₁₇H₁₉ClN₂ [2][3][6][7][11][12]

Molecular Weight 286.80 g/mol [2][3][7][8][11][12]

Appearance
White to off-white crystalline

solid/powder
[1][2]

White to light beige crystalline

powder
[10]

light yellow powder [6]

Solubility Sparingly soluble in water [1]

Soluble in organic solvents

(ethanol, methanol,

dichloromethane)

[1][2]

Density Approximately 1.1 g/cm³ [1]

Experimental Protocol: Melting Point Determination
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The following is a detailed methodology for the determination of the melting point of 1-(4-
Chlorobenzhydryl)piperazine using the capillary method, which is a standard technique

recognized by major pharmacopeias.

1. Sample Preparation:

Ensure the 1-(4-Chlorobenzhydryl)piperazine sample is a fine, dry powder. If necessary,

gently grind the crystalline solid in a mortar and pestle.

Dry the powdered sample in a desiccator over a suitable drying agent, such as silica gel, for

at least 24 hours to remove any residual moisture.

Introduce the dry powder into a thin-walled capillary tube, sealed at one end, to a packed

column height of 2.5-3.5 mm. This is achieved by tapping the sealed end of the capillary tube

on a hard surface to compact the powder.

2. Apparatus and Setup:

Utilize a calibrated melting point apparatus equipped with a heating block or oil bath, a

temperature controller, and a means for observing the sample.

Ensure the apparatus's thermometer is accurately calibrated against certified reference

standards.

3. Measurement Procedure:

Initial Rapid Determination (Optional but Recommended): To determine an approximate

melting point, heat the sample at a rapid rate (e.g., 10-20 °C/minute). This provides a

preliminary range and informs the more precise measurement.

Accurate Melting Point Determination:

Preheat the heating block to a temperature approximately 10-15 °C below the expected

melting point.

Insert the capillary tube containing the sample into the apparatus.
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Once the temperature has stabilized, begin heating at a controlled rate of 1-2 °C per

minute.

Observe the sample closely through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Continue heating at the same rate and record the temperature at which the last solid

particle melts (the clear point).

The melting range is the temperature range between the onset of melting and the clear

point.

For high accuracy, the determination should be repeated at least twice with fresh samples.

The results should be consistent.

Workflow for Melting Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of 1-(4-Chlorobenzhydryl)piperazine.
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Caption: Workflow for the determination of the melting point of 1-(4-
Chlorobenzhydryl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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